Cas no 2228882-23-1 (tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228882-23-1
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 5985834
• PubChem ID: 165638762
• Update Time: 2025-05-26

tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate
• EN300-1883350
• tert-butyl N-[1-(2-chloropyridin-4-yl)-2-oxoethyl]-N-methylcarbamate
• 2228882-23-1

• Inchi： 1S/C13H17ClN2O3/c1-13(2,3)19-12(18)16(4)10(8-17)9-5-6-15-11(14)7-9/h5-8,10H,1-4H3
• InChI Key： WDBYGIBRKQHGJT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.0927701g/mol
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate

Introduction to Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228882-23-1)

Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate, identified by its CAS number 2228882-23-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly its tert-butyl substituent and the presence of a chloropyridine moiety, contribute to its unique reactivity and potential biological activity.

The chloropyridine ring in Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate is a key pharmacophore that interacts with various biological targets. Pyridine derivatives are well-documented for their role in drug design, often serving as hinge binders or allosteric modulators in protein-ligand interactions. The introduction of a chlorine atom at the 2-position enhances the electrophilicity of the ring, making it a suitable candidate for further functionalization and derivatization. This property is particularly valuable in the development of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have shown that the tert-butyl group in Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate plays a crucial role in stabilizing the compound's conformation, thereby enhancing its solubility and bioavailability. Additionally, the methylcarbamate moiety contributes to the compound's ability to undergo hydrolysis, which can be exploited for controlled release formulations or prodrug strategies.

In the context of drug discovery, Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The versatility of this compound allows for modifications at multiple sites, enabling the exploration of diverse chemical space. For instance, replacing the chlorine atom with other functional groups or introducing additional heterocycles could lead to novel derivatives with enhanced potency or selectivity.

The synthesis of Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

From a biological perspective, preliminary studies on Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate have revealed promising activity against certain therapeutic targets. For example, it has shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile. The compound's ability to modulate protein-protein interactions makes it an attractive candidate for developing targeted therapies against chronic diseases such as cancer and neurodegenerative disorders.

The pharmaceutical industry continues to invest heavily in innovative drug discovery strategies, leveraging cutting-edge technologies to identify and optimize lead compounds like Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate. High-throughput screening (HTS) and structure-based drug design (SBDD) are among the most prominent approaches used today. These methodologies enable researchers to rapidly evaluate large libraries of compounds for their biological activity, accelerating the drug development pipeline.

In conclusion, Tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228882-23-1) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic chemistry techniques, while its biological activity suggests promising avenues for further research. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.